Cas no 63624-44-2 (2-Piperidinone, 3-chloro-5,5-dimethyl-)

• Product Name: 2-Piperidinone, 3-chloro-5,5-dimethyl-
• CAS No: 63624-44-2
• MF: C₇H₁₂ClNO
• MW: 161.629281044006
• MDL: MFCD20622812
• CID: 1655064
• PubChem ID: 21941379
• Update Time: 2025-06-15

2-Piperidinone, 3-chloro-5,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinone, 3-chloro-5,5-dimethyl-
• 3-chloro-5,5-dimethylpiperidin-2-one
• 63624-44-2
• 3-chloro-5,5-dimethyl-2-piperidone
• JGRLFNQZUOIYAX-UHFFFAOYSA-N
• DTXSID80620467
• SCHEMBL3545714
• AKOS040803039

• MDL： MFCD20622812
• Inchi： 1S/C7H12ClNO/c1-7(2)3-5(8)6(10)9-4-7/h5H,3-4H2,1-2H3,(H,9,10)
• InChI Key： JGRLFNQZUOIYAX-UHFFFAOYSA-N
• SMILES： ClC1C(NCC(C)(C)C1)=O

Computed Properties

• Exact Mass: 161.06086
• Monoisotopic Mass: 161.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinones

Additional information on 2-Piperidinone, 3-chloro-5,5-dimethyl-

Comprehensive Overview of 2-Piperidinone, 3-chloro-5,5-dimethyl- (CAS No. 63624-44-2)

2-Piperidinone, 3-chloro-5,5-dimethyl- (CAS No. 63624-44-2) is a specialized organic compound belonging to the piperidinone family. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of a chloro group at the 3-position and dimethyl substituents at the 5-position enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals often search for "3-chloro-5,5-dimethyl-2-piperidinone uses" or "CAS 63624-44-2 applications," reflecting its growing relevance in advanced chemical synthesis.

In recent years, the demand for heterocyclic compounds like 2-Piperidinone, 3-chloro-5,5-dimethyl- has surged, driven by their role in drug discovery and material science. The compound's molecular framework is particularly useful for designing bioactive molecules, a topic frequently explored in scientific literature. Searches such as "piperidinone derivatives in medicine" highlight the compound's potential in developing therapeutic agents. Its stability and functional group compatibility also make it a candidate for catalysis and polymer chemistry, aligning with trends in sustainable and green chemistry initiatives.

The synthesis of 2-Piperidinone, 3-chloro-5,5-dimethyl- typically involves halogenation and alkylation steps, processes widely discussed in organic chemistry forums. Queries like "how to synthesize 3-chloro-5,5-dimethyl-2-piperidinone" underscore the technical interest in its production. Analytical techniques such as NMR, HPLC, and mass spectrometry are employed to characterize the compound, ensuring purity and consistency for industrial applications. This aligns with the broader focus on quality control in chemical manufacturing, a critical concern for regulatory compliance.

From a commercial perspective, CAS 63624-44-2 is often listed in catalogs of fine chemicals and research reagents. Suppliers emphasize its role as a building block for complex molecules, catering to laboratories and R&D facilities. The compound's versatility is further highlighted by its potential use in flavor and fragrance industries, where modified piperidinones contribute to unique sensory profiles. This multidisciplinary appeal makes it a subject of interest across diverse scientific communities.

Environmental and safety considerations are also integral to discussions about 2-Piperidinone, 3-chloro-5,5-dimethyl-. While not classified as hazardous under standard guidelines, proper handling protocols are recommended to mitigate risks associated with chlorinated compounds. Searches like "safety data sheet for 63624-44-2" reflect user concerns about workplace safety, echoing the industry's shift toward transparent and responsible chemical management practices.

In conclusion, 2-Piperidinone, 3-chloro-5,5-dimethyl- (CAS No. 63624-44-2) represents a compelling example of how specialty chemicals drive innovation in science and technology. Its applications span pharmaceuticals, agrochemicals, and materials science, resonating with global trends in sustainable development and precision chemistry. As research continues to uncover new uses for this compound, its prominence in both academic and industrial settings is poised to grow, solidifying its status as a cornerstone of modern synthetic chemistry.